Cas no 876918-30-8 (5-Bromo-2-(piperidin-1-yl)benzonitrile)

5-Bromo-2-(piperidin-1-yl)benzonitrile structure
876918-30-8 structure
Product Name:5-Bromo-2-(piperidin-1-yl)benzonitrile
CAS No:876918-30-8
MF:C12H13BrN2
MW:265.149021863937
MDL:MFCD11037627
CID:1039266
PubChem ID:66995418
Update Time:2025-04-20

5-Bromo-2-(piperidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(piperidin-1-yl)benzonitrile
    • 5-bromo-2-piperidin-1-ylbenzonitrile
    • SCHEMBL1331262
    • BS-24147
    • BKB91830
    • MFCD11037627
    • SB43253
    • 876918-30-8
    • DTXSID60736176
    • AKOS016001038
    • WOAHPAAQAVSBEO-UHFFFAOYSA-N
    • MDL： MFCD11037627
    • Inchi： 1S/C12H13BrN2/c13-11-4-5-12(10(8-11)9-14)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2
    • InChI Key： WOAHPAAQAVSBEO-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C#N)C=1)N1CCCCC1

Computed Properties

  • Exact Mass: 264.02600
  • Monoisotopic Mass: 264.02621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • PSA: 27.03000
  • LogP: 3.37608

5-Bromo-2-(piperidin-1-yl)benzonitrile Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Bromo-2-(piperidin-1-yl)benzonitrile Production Method

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